![molecular formula C18H13N3OS2 B3506116 4-(4-phenoxyphenyl)-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol](/img/structure/B3506116.png)
4-(4-phenoxyphenyl)-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(4-phenoxyphenyl)-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol is a chemical compound that belongs to the family of triazole derivatives. It is a heterocyclic compound that has been widely studied for its potential applications in various fields, including medicine, agriculture, and industry. In
Scientific Research Applications
4-(4-phenoxyphenyl)-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol has been extensively studied for its potential applications in various fields of science. In medicine, it has been shown to exhibit antimicrobial, antifungal, and anticancer properties. In agriculture, it has been used as a fungicide and herbicide. In industry, it has been used as a corrosion inhibitor and as a stabilizer for polymers.
Mechanism of Action
The mechanism of action of 4-(4-phenoxyphenyl)-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol is not fully understood. However, studies have suggested that it works by inhibiting the activity of certain enzymes and proteins in the target organism, leading to cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound vary depending on the target organism and the concentration of the compound used. In general, it has been shown to cause oxidative stress, DNA damage, and apoptosis in cancer cells. It has also been shown to disrupt the cell membrane and inhibit the growth of fungi and bacteria.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(4-phenoxyphenyl)-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol in lab experiments is its broad spectrum of activity against various organisms. It is also relatively easy to synthesize and has good stability under normal laboratory conditions. However, its use is limited by its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for research on 4-(4-phenoxyphenyl)-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol. One area of focus is the development of new derivatives with improved activity and reduced toxicity. Another area of focus is the investigation of its potential use in combination with other drugs or therapies for cancer treatment. Additionally, further studies are needed to understand its mechanism of action and potential applications in agriculture and industry.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in various fields of science. Its broad spectrum of activity and relative ease of synthesis make it a valuable tool for laboratory experiments. However, further studies are needed to fully understand its mechanism of action and potential toxicity, as well as to develop new derivatives with improved activity.
Properties
IUPAC Name |
4-(4-phenoxyphenyl)-3-thiophen-2-yl-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13N3OS2/c23-18-20-19-17(16-7-4-12-24-16)21(18)13-8-10-15(11-9-13)22-14-5-2-1-3-6-14/h1-12H,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCDQWMOHVXQLRG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=CC=C(C=C2)N3C(=NNC3=S)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.